Cas no 1076198-11-2 (Ethyl 3-(3-Pyridinylcarbamoyl)carbazate)

• Product Name: Ethyl 3-(3-Pyridinylcarbamoyl)carbazate
• CAS No: 1076198-11-2
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 893936
• Update Time: 2025-06-08

Ethyl 3-(3-Pyridinylcarbamoyl)carbazate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-Pyridinylcarbamoyl)carbazate
• ethyl N-(pyridin-3-ylcarbamoylamino)carbamate
• 2-[(3-Pyridinylamino)carbonyl]hydrazinecarboxylic Acid Ethyl Ester
• 2-[(PYRIDIN-3-YLAMINO)CARBONYL]HYDRAZINECARBOXYLIC ACID ETHYL ESTER
• AG-D-23276
• CTK4A5526
• FT-0668377
• KB-226651

• Inchi： 1S/C9H12N4O3/c1-2-16-9(15)13-12-8(14)11-7-4-3-5-10-6-7/h3-6H,2H2,1H3,(H,13,15)(H2,11,12,14)
• InChI Key： KQVXDPWLZBSWJR-UHFFFAOYSA-N
• SMILES： O(C(NNC(NC1C=NC=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 224.09100

Experimental Properties

• PSA: 99.33000
• LogP: 1.47310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 3-(3-Pyridinylcarbamoyl)carbazate

Ethyl 3-(3-Pyridinylcarbamoyl)carbazate: A Comprehensive Overview

Ethyl 3-(3-Pyridinylcarbamoyl)carbazate, with the CAS number 1076198-11-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science. The name itself, Ethyl 3-(3-Pyridinylcarbamoyl)carbazate, highlights its key structural components: the ethyl group, the pyridine ring, and the carbamate functional group. These elements contribute to its versatile chemical behavior and reactivity.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is a common feature in many bioactive compounds. In Ethyl 3-(3-Pyridinylcarbamoyl)carbazate, the pyridine moiety is attached to a carbamate group, which adds to its complexity and potential for interaction with biological systems. Recent studies have shown that such structures can exhibit significant pharmacological activity, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising areas of research involving Ethyl 3-(3-Pyridinylcarbamoyl)carbazate is its potential as a therapeutic agent. Researchers have explored its ability to inhibit specific enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The carbamate group in the molecule plays a crucial role in this activity, as it can form reversible covalent bonds with the active site of enzymes, thereby modulating their function.

In addition to its enzymatic activity, Ethyl 3-(3-Pyridinylcarbamoyl)carbazate has also been investigated for its role in drug delivery systems. The ethyl group enhances the compound's lipophilicity, making it more amenable to crossing biological membranes. This property is particularly valuable in designing drugs that need to reach specific targets within the body, such as cancer cells or inflamed tissues.

Recent advancements in computational chemistry have allowed researchers to model the interactions of Ethyl 3-(3-Pyridinylcarbamoyl)carbazate with various biological targets at an atomic level. These studies have provided insights into the molecular mechanisms underlying its pharmacological effects and have guided the design of more potent derivatives. For instance, modifications to the pyridine ring or the carbamate group have been shown to significantly alter the compound's activity and selectivity.

The synthesis of Ethyl 3-(3-Pyridinylcarbamoyl)carbazate involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The process typically begins with the preparation of intermediates that contain the pyridine ring and carbamate functionalities. These intermediates are then combined under controlled conditions to yield the final product. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

Despite its potential benefits, Ethyl 3-(3-Pyridinylcarbamoyl)carbazate also presents certain challenges. For example, its stability under physiological conditions needs to be carefully evaluated to ensure that it does not degrade prematurely before reaching its intended target. Additionally, further studies are required to assess its toxicity profile and potential side effects in vivo.

In conclusion, Ethyl 3-(3-Pyridinylcarbamoyl)carbazate (CAS No. 1076198-11-2) is a compound with immense potential in various fields of science and medicine. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic strategies and drug delivery systems. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a significant role in advancing our understanding of chemical biology and pharmacology.